Cas no 1368180-16-8 (2-methyl-1H-imidazo[4,5-c]pyridin-4-amine)

2-Methyl-1H-imidazo[4,5-c]pyridin-4-amine is a heterocyclic organic compound featuring a fused imidazo[4,5-c]pyridine core with a methyl substituent at the 2-position and an amine group at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its rigid bicyclic framework enhances binding affinity in medicinal chemistry applications, particularly in the development of kinase inhibitors and antiviral agents. The compound's high purity and stability under standard conditions ensure reliable performance in synthetic workflows. Its versatility in functionalization further expands its utility in designing novel bioactive molecules.
2-methyl-1H-imidazo[4,5-c]pyridin-4-amine structure
1368180-16-8 structure
Product Name:2-methyl-1H-imidazo[4,5-c]pyridin-4-amine
CAS No:1368180-16-8
MF:C7H8N4
MW:148.16522026062
CID:5301713
PubChem ID:21341987
Update Time:2026-03-10

2-methyl-1H-imidazo[4,5-c]pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1H-imidazo[4,5-c]pyridin-4-amine
    • 3H-Imidazo[4,5-c]pyridin-4-amine, 2-methyl-
    • F86301
    • SCHEMBL8295987
    • 1368180-16-8
    • PS-20694
    • Inchi: 1S/C7H8N4/c1-4-10-5-2-3-9-7(8)6(5)11-4/h2-3H,1H3,(H2,8,9)(H,10,11)
    • InChI Key: CMRITTYVUZLJQJ-UHFFFAOYSA-N
    • SMILES: C1(N)=NC=CC2N=C(C)NC1=2

Computed Properties

  • Exact Mass: 148.074896272g/mol
  • Monoisotopic Mass: 148.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 67.6Ų

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Additional information on 2-methyl-1H-imidazo[4,5-c]pyridin-4-amine

Comprehensive Overview of 2-methyl-1H-imidazo[4,5-c]pyridin-4-amine (CAS No. 1368180-16-8)

2-methyl-1H-imidazo[4,5-c]pyridin-4-amine (CAS No. 1368180-16-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the imidazopyridine family, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

The molecular structure of 2-methyl-1H-imidazo[4,5-c]pyridin-4-amine features a fused imidazole and pyridine ring system, which contributes to its stability and reactivity. This structural motif is commonly found in compounds with kinase inhibitory properties, making it a valuable scaffold for designing novel therapeutics. Recent studies have explored its role in modulating immune responses and cell signaling pathways, aligning with current trends in personalized medicine and immunotherapy.

In the context of AI-driven drug discovery, 2-methyl-1H-imidazo[4,5-c]pyridin-4-amine has been identified as a promising candidate for virtual screening and molecular docking studies. Its pharmacokinetic profile and ADME properties (Absorption, Distribution, Metabolism, and Excretion) are frequently analyzed using computational tools, reflecting the growing integration of machine learning in chemical research. This aligns with the increasing demand for sustainable drug development and green chemistry practices.

Another area of interest is the compound's potential role in neurodegenerative disease research. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, scientists are investigating its interactions with amyloid proteins and neurotransmitter receptors. This aligns with the surge in public interest around brain health and cognitive longevity, as evidenced by trending searches on platforms like Google and PubMed.

From a synthetic chemistry perspective, 2-methyl-1H-imidazo[4,5-c]pyridin-4-amine serves as a versatile intermediate for constructing more complex molecules. Its amine functional group allows for straightforward derivatization, enabling the creation of libraries for high-throughput screening. This is particularly relevant in the era of combinatorial chemistry and fragment-based drug design, where efficiency and scalability are paramount.

Environmental and safety considerations are also critical when working with this compound. While it is not classified as hazardous, proper handling protocols should be followed to ensure laboratory safety. Researchers are increasingly focusing on eco-friendly synthesis methods, such as catalytic reactions and solvent-free conditions, to minimize waste and energy consumption—a topic frequently searched in academic and industrial circles.

In summary, 2-methyl-1H-imidazo[4,5-c]pyridin-4-amine (CAS No. 1368180-16-8) represents a multifaceted compound with broad applicability in modern science. Its relevance spans drug discovery, computational chemistry, and neurobiology, making it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancements in precision medicine and therapeutic innovation.

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